molecular formula C32H33N7O3S B2414797 2-((8,9-dimethoxy-2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)ethyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-mesitylacetamide CAS No. 901736-73-0

2-((8,9-dimethoxy-2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)ethyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-mesitylacetamide

Cat. No. B2414797
CAS RN: 901736-73-0
M. Wt: 595.72
InChI Key: GLIGQIFRMIJITL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((8,9-dimethoxy-2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)ethyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-mesitylacetamide is a useful research compound. Its molecular formula is C32H33N7O3S and its molecular weight is 595.72. The purity is usually 95%.
BenchChem offers high-quality 2-((8,9-dimethoxy-2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)ethyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-mesitylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((8,9-dimethoxy-2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)ethyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-mesitylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis of heterocyclic compounds, including quinazolines and triazoloquinazolines, has been extensively studied. For instance, Crabb et al. (1999) detailed the preparation of [1,2,4]triazoloquinazolinium betaines and explored molecular rearrangements, providing insights into the structural intricacies and synthetic pathways of similar compounds (Crabb et al., 1999). Such studies are pivotal for understanding the chemical behavior and potential modifications of 2-((8,9-dimethoxy-2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)ethyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-mesitylacetamide.

Pharmacological Investigations

Heterocyclic compounds, particularly those with a triazoloquinazoline core, have shown promising pharmacological activities. Alagarsamy et al. (2007) synthesized novel triazoloquinazoline derivatives and evaluated their H1-antihistaminic activities, revealing significant potential for related compounds in therapeutic applications (Alagarsamy et al., 2007).

Catalytic Applications

The application of heterocyclic compounds extends beyond pharmacology into catalysis. For example, Donthireddy et al. (2020) developed ruthenium(II) complexes with heteroditopic N-heterocyclic carbene ligands for efficient C-N bond formation, demonstrating the utility of heterocyclic structures in facilitating chemical transformations (Donthireddy et al., 2020).

Insecticidal Activities

Research on heterocyclic compounds has also explored their insecticidal potential. Fadda et al. (2017) synthesized heterocycles incorporating a thiadiazole moiety and assessed their efficacy against the cotton leafworm, highlighting the potential of such compounds, including triazoloquinazolines, in agricultural applications (Fadda et al., 2017).

Mechanism of Action

properties

IUPAC Name

2-[[8,9-dimethoxy-2-[2-(2-methylbenzimidazol-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C32H33N7O3S/c1-18-13-19(2)30(20(3)14-18)36-29(40)17-43-32-34-24-16-27(42-6)26(41-5)15-22(24)31-35-28(37-39(31)32)11-12-38-21(4)33-23-9-7-8-10-25(23)38/h7-10,13-16H,11-12,17H2,1-6H3,(H,36,40)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLIGQIFRMIJITL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC3=CC(=C(C=C3C4=NC(=NN42)CCN5C(=NC6=CC=CC=C65)C)OC)OC)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C32H33N7O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

595.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((8,9-dimethoxy-2-(2-(2-methyl-1H-benzo[d]imidazol-1-yl)ethyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-mesitylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.